Cas no 1380089-34-8 ((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl acetate)

• Product Name: (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl acetate
• CAS No: 1380089-34-8
• MF: C₁₃H₂₀BNO₅
• MW: 281.112604141235
• CID: 2100726
• Update Time: 2025-10-30

(3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl acetate
• YRNILWIROPLDPN-UHFFFAOYSA-N
• [3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazol-5-yl]methyl acetate
• (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl acetate

• Inchi： 1S/C13H20BNO5/c1-8-11(10(18-15-8)7-17-9(2)16)14-19-12(3,4)13(5,6)20-14/h7H2,1-6H3
• InChI Key： YRNILWIROPLDPN-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=NOC=2COC(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Topological Polar Surface Area: 70.8

Additional information on (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl acetate

Compound CAS No. 1380089-34-8: (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl Acetate

The compound with CAS No. 1380089-34-8, named (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazol-5-yl)methyl Acetate, is a highly specialized organic compound with significant applications in modern organic synthesis and materials science. This compound is notable for its unique structure, which combines an isoxazole ring system with a dioxaborolane moiety and an acetate ester group. The presence of these functional groups makes it a versatile building block in the construction of complex molecular architectures.

Recent advancements in the field of organoboron chemistry have highlighted the importance of compounds like this one in cross-coupling reactions. The dioxaborolane group within its structure is particularly valuable due to its stability and reactivity under various coupling conditions. Researchers have demonstrated that such compounds can serve as efficient boron-based reagents in Suzuki-Miyaura couplings, enabling the construction of biaryl and heteroaryl structures with high precision. This has significant implications for drug discovery and the development of advanced materials.

The isoxazole ring system in this compound contributes to its aromaticity and electronic properties, making it suitable for applications in medicinal chemistry and bioorganic research. The methyl group substitution further enhances its reactivity and selectivity in various synthetic transformations. Recent studies have shown that derivatives of this compound can act as potent inhibitors of key enzymes involved in metabolic pathways, opening new avenues for therapeutic development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the assembly of the isoxazole ring followed by the incorporation of the dioxaborolane moiety. The use of transition metal catalysts has significantly streamlined these processes, allowing for higher yields and greater control over stereochemistry. Innovations in catalytic methods have also expanded the scope of functional groups that can be introduced into similar compounds, further enhancing their utility in diverse chemical applications.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High Resolution Mass Spectrometry). These analyses have provided critical insights into its molecular structure and stability under varying conditions. The integration of computational chemistry tools has also played a pivotal role in predicting its reactivity and optimizing synthetic pathways.

Looking ahead, the potential applications of this compound are vast and continually expanding. Its role as a key intermediate in natural product synthesis has been well-documented, with recent examples showcasing its use in constructing complex polycyclic frameworks. Additionally, its compatibility with green chemistry principles makes it an attractive candidate for sustainable chemical processes.

In conclusion, the compound CAS No. 1380089-34-8 represents a cutting-edge advancement in organic synthesis. Its unique combination of functional groups and reactivity underpins its significance across multiple disciplines within chemistry. As research continues to uncover new applications and synthetic strategies for this compound, it stands to make even greater contributions to the fields of materials science and medicinal chemistry.